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Compound of Interest

N, 3-dimethyl-3-
Compound Name:
piperidinecarboxamide

CAS No.: 1316225-57-6

Cat. No.: B3231293

Get Quote

\ J

Part 1: Physicochemical Profile & Identification[1]

Before handling, verify the specific isomer and salt form.[1] The nomenclature "N,3-dimethyl!"
typically denotes a methyl group on the amide nitrogen and a methyl group on the C3 ring
carbon, distinguishing it from "1,3-dimethyl" (ring nitrogen substituted).[1]
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Specification

Notes

Chemical Name

N,3-Dimethyl-3-

piperidinecarboxamide

Systematic: N-methyl-3-
methylpiperidine-3-

Hydrochloride carboxamide HCI

Molecular Weight 192.69 g/mol (HCI Salt) Free base MW = 156.23 g/mol
Appearance White to off-white solid powder  May yellow if oxidized.[1]

Hygroscopic.[1] Poor solubility
Solubility Water, DMSO, Methanol in non-polar solvents (Hexane,

Ether).[1]

o o ) Expect pKa = 9-10 for the ring

Acidity (pKa) Basic (Piperidine Nitrogen) )

nitrogen.[1]

Rapidly absorbs atmospheric
Hygroscopicity High moisture; handle under inert

gas if possible.[1]

Part 2: Storage Protocol

Core Directive: This compound is a combustible solid and likely hygroscopic.[1] Stability is

compromised by moisture and heat.[1]

Environmental Control

o Temperature: Store at 2°C to 8°C (Refrigerated). For long-term archival (>6 months), -20°C

is recommended to retard hydrolysis.[1]

o Atmosphere: Store under Inert Gas (Argon or Nitrogen).[1] The container must be tightly

sealed.[1]

o Humidity: Strictly <30% RH in the storage area. Use secondary containment with desiccants

(e.g., Silica Gel or Drierite).[1]

Container Specifications
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e Primary Vial: Amber glass (Type ) with a Teflon-lined screw cap to prevent light degradation
and leaching.[1]

e Secondary Containment: Sealed desiccator or a resealable barrier bag (Mylar) with an
oxygen scavenger.[1]

Storage Logic Diagram

The following decision tree illustrates the protocol for incoming inventory and long-term

storage.

Compound Receipt
(N,3-dimethyl-3-piperidinecarboxamide)

Visual Inspection
(Color/Clumping)

l

Seal Integrity Check

l

Immediate Use?

Yes (< 1 Month) [No (> 1 Month)

Storage: 2-8°C Storage: -20°C

Desiccator Cabinet Sealed Mylar Bag + Argon Return Excess

Equilibrate to RT
(Prevent Condensation)

Click to download full resolution via product page
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Figure 1: Storage decision matrix ensuring compound stability through temperature and
humidity control.

Part 3: Handling & Safety Protocols

Safety Profile (WGK 3): This compound is classified as an Irritant (Skin/Eye/Respiratory).[1] It
is highly hazardous to water.[1] Treat as a potential sensitizer.[1]

Personal Protective Equipment (PPE)

o Respiratory: N95/P2 particulate respirator required if handling open powder outside a fume
hood.[1]

e Eyes: Chemical safety goggles (ANSI Z87.1).[1]

o Skin: Nitrile gloves (minimum thickness 0.11 mm).[1] Double-gloving recommended for
solution preparation.[1]

Handling Workflow (The "Dry-Chain" Method)

Because the hydrochloride salt is hygroscopic, moisture uptake will alter the effective mass,
leading to stoichiometry errors in synthesis or dosing.[1]

o Equilibration: Allow the refrigerated vial to warm to room temperature (20—-25°C) inside a
desiccator for 30 minutes before opening. Reason: Prevents condensation of atmospheric
water onto the cold powder.[1]

e Weighing:

o Perform weighing in a low-humidity environment (glove box preferred) or rapidly in a fume
hood.[1]

o Do not return unused powder to the stock vial if it has been exposed to humid air.[1]
e Solubilization:
o Preferred Solvent: DMSO (for biology) or Methanol (for chemistry).[1]

o Protocol: Add solvent to the powder.[1] Vortex immediately.
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o Exotherm Warning: Dissolution of amine salts can be slightly exothermic.[1]

Experimental Workflow Diagram

Cold Stock Equilibrate Open Vial Weigh Aliquot Dissolve Verify Clarity
(-20°C/ 4°C) (30 mins in Desiccator) (Dry Atmosphere) (Do NOT return excess) (DMSO/Water) (No Precipitate)

Click to download full resolution via product page

Figure 2: "Dry-Chain" handling protocol to minimize hygroscopic error.

Part 4: Stability & Degradation[1]

e Hydrolysis: The carboxamide group is susceptible to hydrolysis under strongly acidic or basic
conditions, converting to the carboxylic acid (N,3-dimethyl-3-piperidinecarboxylic acid).[1]

o Oxidation: The secondary amine (if the ring nitrogen is unsubstituted, i.e., "N,3-dimethyl"
refers to amide-N and C3-Me) is prone to oxidation to N-oxides upon prolonged air
exposure.[1]

o Self-Validation Check:

o

Dissolve a small amount in D20 or DMSO-ds.[1]

o

Run a tH-NMR.[1]

[¢]

Pass Criteria: Sharp singlets for Methyl groups. Integration of amide-methyl (approx 2.8-
3.0 ppm) vs ring-methyl (approx 1.0-1.5 ppm) should be 1:1.[1]

[¢]

Fail Criteria: Broadening of peaks (moisture) or appearance of extra peaks near 8-10 ppm
(hydrolysis products).[1]

Part 5: Emergency Response
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Scenario Immediate Action

Wash with soap and water for 15 minutes.[1]

Skin Contact . .
Remove contaminated clothing.[1]

Rinse cautiously with water for 15 minutes.[1]
Eye Contact Remove contact lenses.[1] Seek medical

attention.

Spill (Solid) Sweep up without creating dust.[1] Place in a
ill (Soli
P chemical waste container. Ventilate area.[1]

Absorb with vermiculite or sand.[1] Do not flush

Spill (Solution
pill ( ) into drains (WGK 3).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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